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Compound of Interest

Compound Name: Reactive Black 5

Cat. No.: B1144104

Reactive Black 5 (RB5), known commercially as Remazol Black B, stands as one of the most
widely utilized azo dyes in the textile and printing industries.[1] Its prevalence is rooted in its
high stability, brilliant black color with a green undertone, low energy consumption during
dyeing, and cost-effectiveness.[1][2] As a diazo, vinyl sulfone-type reactive dye, its defining
characteristic is the ability to form strong, covalent bonds with textile fibers, resulting in
excellent wash fastness.[1]

This guide offers a comprehensive technical overview of Reactive Black 5, designed for
researchers and scientists. It delves into its core chemical structure, physicochemical
properties, mechanism of action, and the profound environmental implications of its widespread
use, alongside a practical protocol for its remediation.

Core Chemical Identity and Physicochemical
Properties

Reactive Black 5 is a complex bis(azo) compound.[3][4] Its structure is centered on a
substituted naphthalene core, with two aryldiazenyl moieties at positions 3 and 6.[5] The key to
its reactivity lies in the two 4-(2-sulfooxyethylsulfonyl)phenyl groups, which serve as the
reactive handles for fiber binding. The molecule is rich in functional groups, including two azo-
class chromophores which are responsible for its color, as well as auxochromes like amino (-
NH2), hydroxyl (-OH), and multiple sulfonate (-SO3-) and sulfone (-SO2-) groups that enhance
water solubility and fiber affinity.[6][7]
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The chemical formula for Reactive Black 5 is C26H21NsNa+O19Se, with a corresponding

molecular weight of approximately 991.8 g/mol .[2][5][6][7]

lentification and Phvsicochemical

Property Value Source(s)
tetrasodium;4-amino-5-
hydroxy-3,6-bis[[4-(2-

IUPAC Name sulfonato- [5]
oethylsulfonyl)phenyl]diazenyl]
naphthalene-2,7-disulfonate

s C.l. Reactive Black 5, Remazol (2]

nonym
ynony Black B

CAS Number 17095-24-8 [2][5]

Molecular Formula C26H21NsNasO19Se [5161[7]

Molecular Weight 991.82 g/mol [2][5]

Appearance Black Powder [3][8]

Solubility in Water

100 g/L at 20°C; >200 g/L at
80°C

[2](3]

Maximum Absorption (Amax)

599 nm

[°]

Chemical Structure Visualization

Caption: Simplified representation of Reactive Black 5's core structure.

Mechanism of Action: Covalent Fixation to Fibers

The efficacy of Reactive Black 5 stems from its vinyl sulfone chemistry. The dye is applied to

the fiber in its stable 2-sulfooxyethylsulfonyl form. The dyeing process is a self-validating

system initiated by a change in pH.

» Activation Step: Under alkaline conditions (typically achieved by adding sodium carbonate or

sodium hydroxide), the dye undergoes an elimination reaction. The 2-sulfooxyethyl group is
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eliminated, forming a highly electrophilic vinyl sulfone group (-SO2-CH=CHy2). This is the
activated, fiber-reactive form of the dye.

o Covalent Bonding (Fixation): The activated vinyl sulfone group readily undergoes a
nucleophilic addition reaction (Michael addition) with nucleophiles present in the textile fiber.
For cellulosic fibers like cotton, the hydroxyl groups (-OH) act as the nucleophiles. For
protein fibers like wool or nylon, the amino groups (-NHz) are the primary reaction sites. This
reaction forms a stable, covalent ether or amine bond, permanently fixing the dye to the fiber.

o Competing Reaction (Hydrolysis): A critical, and undesirable, side reaction is the hydrolysis
of the activated vinyl sulfone group with water (hydroxide ions). This reaction forms the non-
reactive 2-hydroxyethylsulfonyl derivative, which can no longer bind to the fiber. This
hydrolyzed dye remains in the effluent, contributing significantly to water pollution and
reducing the overall efficiency of the dyeing process.

Reaction Pathway Diagram
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Caption: The activation and reaction pathway of Reactive Black 5 during dyeing.

Environmental Impact and Remediation Strategies
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The very stability that makes Reactive Black 5 an excellent dye also renders it a persistent
environmental pollutant.[1] Its high water solubility and the significant portion that undergoes
hydrolysis lead to intensely colored wastewater.[1] The discharge of these effluents is a major
environmental concern for several reasons:

o Aesthetic Pollution and Photosynthesis Inhibition: Even trace amounts of RB5 are highly
visible and can block sunlight penetration in water bodies, inhibiting photosynthesis and
disrupting aquatic ecosystems.[1]

o Toxicity: RB5 is considered a toxic, mutagenic, and teratogenic compound.[1] Long-term
exposure has been linked to various health issues, including skin irritation, respiratory
problems, and an increased risk of cancer.[1][10]

e Recalcitrance: The complex aromatic structure and the presence of sulfonate groups make
RBS5 resistant to biodegradation.[1]

Consequently, numerous methods have been developed to remove RB5 from wastewater,
including photocatalytic degradation, ozonation, coagulation, and biological treatments.[1][11]
Among these, adsorption is often highlighted as a simple, cost-effective, and highly efficient
method.[1][10]

Experimental Protocol: Adsorptive Removal of
Reactive Black 5 from an Aqueous Solution

This protocol details a standard laboratory procedure for evaluating the effectiveness of an
adsorbent, such as a C/TiOz composite, for the removal of Reactive Black 5 from a synthetic
effluent. The principle relies on quantifying the decrease in dye concentration in the solution
after contact with the adsorbent using UV-Vis spectrophotometry.

Methodology

e Preparation of RB5 Stock Solution (1000 mg/L):
o Accurately weigh 1.000 g of Reactive Black 5 powder.

o Dissolve the powder in a small amount of deionized water in a 1000 mL volumetric flask.
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o Bring the flask to the final volume with deionized water and mix thoroughly until the dye is
completely dissolved. This is the stock solution.

o Preparation of Standard Solutions for Calibration Curve:

o From the 1000 mg/L stock solution, prepare a series of standard solutions with known
concentrations (e.g., 5, 10, 20, 50, and 100 mg/L) by serial dilution in volumetric flasks.

o Measure the absorbance of each standard solution at the Amax of RB5 (599 nm) using a
UV-Vis spectrophotometer, with deionized water as the blank.

o Plot a calibration curve of Absorbance vs. Concentration (mg/L). This curve will be used to
determine the concentration of unknown samples.

o Batch Adsorption Experiment:
o Prepare a working solution of RB5 (e.g., 100 mg/L) by diluting the stock solution.

o Accurately weigh a fixed amount of the adsorbent (e.g., 0.1000 g) into a series of
Erlenmeyer flasks (e.g., 125 mL).[9]

o Add a fixed volume of the RB5 working solution (e.g., 10.00 mL) to each flask.[9]

o Place the flasks on an orbital shaker set to a constant speed (e.g., 100 rpm) and
temperature (e.g., 25 °C).[9]

o At predetermined time intervals (e.g., 5, 15, 30, 60, 120, 180 minutes), remove one flask
from the shaker.

e Sample Analysis:

o Immediately after removal from the shaker, filter the sample using a syringe filter or by
centrifugation to separate the adsorbent from the solution.

o Measure the absorbance of the clear filtrate (supernatant) at 599 nm using the UV-Vis
spectrophotometer.
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o Using the previously generated calibration curve, determine the final concentration (C_f) of
RB5 remaining in the solution.

o Data Analysis:

o Calculate the percentage of dye removed (Removal Efficiency, RE%) using the following
equation: RE (%) =[(C_i - C_f)/ C_i] * 100 Where:

» C_i=Initial concentration of RB5 (mg/L)
» C_f = Final concentration of RB5 (mg/L)

o Calculate the amount of dye adsorbed per unit mass of adsorbent (g, in mg/g) using the
following equation: g = [(C_i - C_f) * V] / m Where:

» V = Volume of the solution (L)

= m = Mass of the adsorbent (g)

Experimental Workflow Diagram
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Caption: Workflow for the laboratory-scale adsorptive removal of Reactive Black 5.

Conclusion
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Reactive Black 5 remains an indispensable component of the modern textile industry due to
its superior dyeing properties. However, its chemical stability and high solubility present
significant environmental challenges. A thorough understanding of its structure, reactive
mechanism, and toxicological profile is paramount for developing effective and sustainable
remediation technologies. Adsorption-based methods, as detailed in the experimental protocol,
represent a promising avenue for treating RB5-contaminated effluents, turning a problematic
waste stream into a manageable challenge for environmental science and engineering.
Continued research into novel, high-capacity adsorbents is crucial for mitigating the
environmental legacy of this otherwise highly effective industrial chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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